Cas no 39573-72-3 ([1,2,4]Triazolo[1,5-a]pyrimidine, 7-phenyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine, 7-phenyl-
• CAS No: 39573-72-3
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• MDL: MFCD00138766
• CID: 1509991
• PubChem ID: 900930
• Update Time: 2025-10-31

[1,2,4]Triazolo[1,5-a]pyrimidine, 7-phenyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-phenyl-
• 7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine
• DTXSID30358501
• NJZKWMXLDGCTGY-UHFFFAOYSA-N
• SCHEMBL11476738
• 39573-72-3
• AKOS003145938
• 1D-133
• 7-phenyl-8H-[1,2,4]triazolo[1,5-a]pyrimidine
• 7-Phenyl-1,2,4-triazolo[1,5-a]pyrimidine
• CS-0271168
• SR-00000002441-1
• MFCD00138766
• SR-00000002441

• MDL： MFCD00138766
• Inchi： 1S/C11H8N4/c1-2-4-9(5-3-1)10-6-7-12-11-13-8-14-15(10)11/h1-8H
• InChI Key： NJZKWMXLDGCTGY-UHFFFAOYSA-N
• SMILES： N12C(=NC=N1)N=CC=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 196.07504
• Monoisotopic Mass: 196.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine, 7-phenyl-

Introduction to [1,2,4]Triazolo[1,5-a]pyrimidine, 7-phenyl- (CAS No. 39573-72-3)

[1,2,4]Triazolo[1,5-a]pyrimidine, 7-phenyl- is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 39573-72-3, belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound consists of a fused tricyclic system incorporating a phenyl group at the 7-position, which contributes to its unique chemical and pharmacological properties.

The chemical structure of [1,2,4]Triazolo[1,5-a]pyrimidine, 7-phenyl- can be described as a fused tricyclic system comprising a pyrimidine ring connected to a triazole ring. The presence of the phenyl group at the 7-position of the pyrimidine ring introduces additional functional diversity and influences its interaction with biological targets. This structural motif is particularly interesting because it allows for multiple possible interactions with biological receptors and enzymes, making it a valuable scaffold for drug discovery.

Recent research in the field of heterocyclic chemistry has highlighted the importance of [1,2,4]Triazolo[1,5-a]pyrimidine derivatives in developing novel therapeutic agents. Studies have demonstrated that compounds with similar structural features exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The phenyl-substituted derivative stands out due to its enhanced binding affinity and selectivity towards certain biological targets.

In particular, the antimicrobial activity of [1,2,4]Triazolo[1,5-a]pyrimidine, 7-phenyl- has been extensively studied. Research indicates that this compound can inhibit the growth of various bacterial and fungal species by interfering with essential cellular processes. The phenyl group at the 7-position plays a crucial role in modulating these interactions, enhancing the compound's efficacy against resistant strains. These findings are particularly relevant in the context of increasing antimicrobial resistance worldwide.

The anticancer potential of [1,2,4]Triazolo[1,5-a]pyrimidine derivatives has also been explored in several preclinical studies. The tricyclic structure of these compounds allows them to interact with key enzymes and proteins involved in cancer cell proliferation and survival. Preliminary results suggest that [1,2,4]Triazolo[1,5-a]pyrimidine, 7-phenyl- can induce apoptosis in cancer cells by disrupting critical signaling pathways. Further research is needed to fully elucidate its mechanisms of action and potential as an anticancer therapeutic.

Moreover, the anti-inflammatory properties of this compound have been investigated in models of acute and chronic inflammation. Studies have shown that [1,2,4]Triazolo[1,5-a]pyrimidine derivatives can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. The phenyl group at the 7-position appears to enhance these effects by improving binding affinity to target proteins. These findings make this compound a promising candidate for developing novel anti-inflammatory drugs.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidine derivatives is another area of active research. Chemists have developed various synthetic routes to access these compounds with high yield and purity. The presence of the phenyl group introduces additional synthetic challenges but also opportunities for structural diversification. Recent advances in synthetic methodology have enabled the preparation of complex derivatives with tailored biological activities.

The pharmacokinetic properties of [1,2,4]Triazolo[1,5-a]pyrimidine derivatives are also being carefully evaluated to ensure their suitability for clinical use. Studies have focused on determining their absorption rates، distribution，metabolism，and excretion (ADME) profiles. The phenyl group appears to influence these properties by affecting solubility and metabolic stability. Optimizing these parameters is crucial for developing effective and safe pharmaceutical agents.

In conclusion，[1，2，4]Triazolo[1，5-a]pyrimidine，7-phenyl- (CAS No．39573-72-3) is a versatile heterocyclic compound with significant potential in pharmaceutical applications．Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with diverse biological activities．Further research is needed to fully explore its pharmacological properties and clinical potential．The ongoing studies in this field hold promise for advancing our understanding of heterocyclic chemistry and its applications in medicine．